Cas no 209625-73-0 (3,4-Pyrrolidinediol,1-octyl-, (3S,4S)-)

• Product Name: 3,4-Pyrrolidinediol,1-octyl-, (3S,4S)-
• CAS No: 209625-73-0
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 242134
• PubChem ID: 45093399
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,1-octyl-, (3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,1-octyl-, (3S,4S)-
• 3,4-Pyrrolidinediol, 1-octyl-, (3S,4S)- (9CI)
• 209625-73-0
• (3S,4S)-1-octylpyrrolidine-3,4-diol

• Inchi： 1S/C12H25NO2/c1-2-3-4-5-6-7-8-13-9-11(14)12(15)10-13/h11-12,14-15H,2-10H2,1H3/t11-,12-/m0/s1
• InChI Key： BYCZZZFKLNTWND-RYUDHWBXSA-N
• SMILES： O[C@H]1CN(CCCCCCCC)C[C@@H]1O

Computed Properties

• Exact Mass: 215.189
• Monoisotopic Mass: 215.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7A^2
• XLogP3: 2.2